Cas no 1560070-68-9 (3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanenitrile)

• Product Name: 3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanenitrile
• CAS No: 1560070-68-9
• Molecular Formula: C₁₁H₁₃NO₂
• Molecular Weight: 191.226423025131
• CID: 6323256
• PubChem ID: 79118058

3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanenitrile Properties

Names and Identifiers

• 3-hydroxy-3-5-(2-methylcyclopropyl)furan-2-ylpropanenitrile
• 3-hydroxy-3-[5-(2-methylcyclopropyl)furan-2-yl]propanenitrile
• 1560070-68-9
• CS-0305689
• 3-Hydroxy-3-(5-(2-methylcyclopropyl)furan-2-yl)propanenitrile
• EN300-1843132
• AKOS017668936

• InChIKey： BEVORGFJRDIXIJ-UHFFFAOYSA-N
• Inchi： 1S/C11H13NO2/c1-7-6-8(7)10-2-3-11(14-10)9(13)4-5-12/h2-3,7-9,13H,4,6H2,1H3
• SMILES： O1C(C(CC#N)O)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids